Cas no 898782-94-0 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone)

• Product Name: 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone
• CAS No: 898782-94-0
• MF: C₂₃H₂₈O₄
• MW: 368.466027259827
• CID: 994260
• PubChem ID: 24727990
• Update Time: 2025-06-26

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-phenoxyphenyl)pentan-1-one
• 5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-3'-PHENOXYVALEROPHENONE
• DTXSID40646087
• 898782-94-0
• MFCD03844382
• MS-21195
• AKOS016023635
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone

• MDL： MFCD03844382
• Inchi： 1S/C23H28O4/c1-23(2)16-25-22(26-17-23)14-7-6-13-21(24)18-9-8-12-20(15-18)27-19-10-4-3-5-11-19/h3-5,8-12,15,22H,6-7,13-14,16-17H2,1-2H3
• InChI Key： RCGQVEUATNIMNG-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 368.19900
• Monoisotopic Mass: 368.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 5.62110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone: A Comprehensive Overview

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone, identified by the CAS Registry Number 898782-94-0, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its valerophenone backbone, which is substituted with a phenoxy group and a 1,3-dioxane ring. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

The molecular structure of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone is notable for its dioxane ring, which is a five-membered cyclic ether. The dioxane ring is further substituted with two methyl groups at the 5-position, creating a dimethyl-substituted dioxane moiety. This substitution pattern enhances the compound's stability and contributes to its unique reactivity. The phenoxy group attached to the valerophenone backbone introduces additional electronic effects, which can influence the compound's behavior in various chemical reactions.

Recent studies have explored the synthesis of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone through innovative methodologies. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the synthesis process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These advancements highlight the compound's potential as a versatile building block in organic synthesis.

In terms of applications, 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone has demonstrated utility in pharmaceutical research. Its structure lends itself well to drug design due to the presence of multiple functional groups that can interact with biological targets. For example, the phenoxy group can act as a hydrogen bond donor or acceptor, while the dioxane ring provides rigidity to the molecule. These properties make it a promising candidate for developing bioactive compounds with potential therapeutic applications.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its role as a ligand in constructing MOFs with high surface area and porosity, which are valuable for gas storage and catalysis.

The environmental impact of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone has also been a topic of interest. Studies have investigated its biodegradation pathways under various environmental conditions. Results indicate that the compound undergoes microbial degradation through oxidative cleavage of the dioxane ring and hydrolysis of the phenoxy group. These findings are crucial for assessing its ecological safety and guiding its responsible use in industrial processes.

In conclusion, 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-phenoxyvalerophenone, CAS No: 898782-94-X, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.